Cas no 2033-24-1 (2,2-dimethyl-1,3-dioxane-4,6-dione)
Michaelis acid is an organic acid, its chemical formula is c6h8o4, which can be used in organic synthesis; Used as pharmaceutical intermediates, etc
2033-24-1 structure
2,2-dimethyl-1,3-dioxane-4,6-dione Properties
Names and Identifiers
-
- 2,2-Dimethyl-1,3-dioxane-4,6-dione
- 2,2-DIMETHYL-1,3-DIOXAN-4,6-DIONE
- AKOS B029723
- CYCLIC-ISOPROPYLIDENE MALONATE
- CYCL-ISOPROPYLIDENE MALONATE
- ISOPROPYLIDENE MALONATE
- MALONIC ACID CYCLIC ISOPROPYLIDENE ESTER
- MELDRUMS ACID
- 'MELDRUM'S ACID'
- MELDRUM'S ACID
- SUB-ISOPROPYL MALONATE
- 2,2-dimethyl-1,3-dioxane-4,6-diacetone
- 2,2-Dimethyl-4,6-dioxo-m-dioxane
- 2,2-Dimethyl-m-dioxane-4,6-dione
- 2,2-dimethyl-m-dioxane-6-dione
- 4,6-Diketo-2,2-dimethyl-1,3-dioxane
- 6-dione,2,2-dimethyl-3-dioxane-4
- m-Dioxane-4,6-dione, 2,2-dimethyl-
- Meldrumacid
- Meldrum’s acid
- 2,2-Dimethyl-[1,3]dioxane-4,6-dione
- 2.2-Dimethyl-1.3-dioxane-4.6-dione
- Methyl 1-(Mercaptomethyl)cyclopropaneacetate
- 2,2-Dimethyl-1,3-dio
- Isopropyl Malonate
- Meldrumic acid
- 1,3-Dioxane-4,6-dione, 2,2-dimethyl-
- Cyclic isopropylidene malonate
- Malonic acid, cyclic isopropylidene ester
- MELDRUM ACID
- cycl-Isopropylidene Malonate
- Malonic Acid Cyclic Isopropylidene Ester
- 2,2-dimethyl-1,3-dioxane4,6-dione
- 1,3Dioxane4,6dione, 2,2dimethyl
- AKOS000119035
- MFCD00006638
- NSC688343
- AI3-39039
- 5-19-05-00008 (Beilstein Handbook Reference)
- 2,2-dimethyl-4,6-dioxo-1,3-dioxane
- 2,2-dimethyl-[1,3]dioxane-4,6-dione
- CS-D1154
- STR00259
- HY-Y0232
- 2,2-dimethyl-[1,3]-dioxane-4,6-dione
- 2,2Dimethylmdioxane4,6dione
- 2,2Dimethyl1,3dioxane4,6dione
- Meidrum's Acid
- Meldrum\\'s acid
- Malonic acid, cyclic isopropylidene ester (8CI)
- 2,2-Dimethyl-1,3-dioxane-4,6-dione, 98%
- 2,2Dimethyl4,6dioxomdioxane
- mDioxane4,6dione, 2,2dimethyl
- AC-2044
- EINECS 217-992-8
- DD139RP1SC
- 2,2-Dimethyl-1,3-dioxan-4,6-dione
- 2033-24-1
- Q421283
- 2,6-dione
- N,N-Dimethyl-1-4-aminobilidine
- 2,2dimethyl-1,3-dioxane-4,6-dione
- NS00005683
- 2,2 dimethyl-1,3 dioxane-4,6 dione
- 2,2-dimethyl-[1,3]-dioxan-4,6-dione
- M0799
- MELDRUMIC ACID
- ALBB-013484
- AB00787
- Malonic acid cyclic isopropylidene ester, Meldrum's acid, cycl-Isopropylidene malonate
- W-107630
- SY001708
- 2,6-dioxo-m-dioxane
- CX1199
- NSC71902
- 2.2-dimethyl-1,3-dioxane-4,6-dione
- MELDRUM'S ACID [MI]
- F3096-1700
- NSC-688343
- EC 217-992-8
- 2,2-dimethyl-1,3-dioxane-4,6dione
- 1,6-dione, 2,2-dimethyl-
- BRN 0117310
- DTXCID5030402
- DTXSID7051846
- NSC-71902
- UNII-DD139RP1SC
- Meldrums acid
- 2,2-PROPANEDIOL CYCLIC MALONATE
- m-Dioxane-4, 2,2-dimethyl-
- SCHEMBL5976
- STK397458
- m-DIOXANE-4,6-DIONE, 2,2-DIMETHYL-
- NSC 71902
- cycl-Isopropylidene malonate
- Isopropylidene malonate
- 2, 2-dimethyl-1,3-dioxane-4, 6-dione
- 2.2-dimethyl-[1,3]dioxane-4,6-dione
- EN300-19266
- +Expand
-
- MFCD00006638
- GXHFUVWIGNLZSC-UHFFFAOYSA-N
- 1S/C6H8O4/c1-6(2)9-4(7)3-5(8)10-6/h3H2,1-2H3
- O1C(C([H])([H])C(=O)OC1(C([H])([H])[H])C([H])([H])[H])=O
- 117310
Computed Properties
- 144.04200
- 0
- 4
- 0
- 144.042259
- 10
- 164
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- 2
- 0
- 52.6
Experimental Properties
- 0.21260
- 52.60000
- 5817
- 1.4434 (estimate)
- 2.5 g/100 mL (20 ºC)
- 356.7℃ at 760 mmHg
- 94.0 to 97.0 deg-C
- 195.1 °C
- dioxane: soluble5%, clear to very slightly hazy, colorless to faintly yellow
- White to Yellow Solid
- Soluble in most organic solvents.
- 5.1(at 25℃)
- 1.1311 (rough estimate)
2,2-dimethyl-1,3-dioxane-4,6-dione Security Information
- JH0800000
- 3
- S24/25;S37/39
- S37/39; S24/25; S53; S45
- R36/37/38; R45
-
Xi
T 
- NONH for all modes of transport
- H315; H319; H335
- P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- 0-10°C
- R36/37/38
- Warning
- Yes
- IRRITANT
- 10-21
2,2-dimethyl-1,3-dioxane-4,6-dione Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,2-dimethyl-1,3-dioxane-4,6-dione Price
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2,2-dimethyl-1,3-dioxane-4,6-dione Related Literature
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1. Synthesis of 3-hydroxythiophenes and thiophen-3(2H)-ones by pyrolysis of alkylsulfanylmethylene Meldrum's acid derivativesGordon A. Hunter,Hamish McNab J. Chem. Soc. Perkin Trans. 1 1995 1209
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2. Synthesis of 3-hydroxythiophenes and thiophen-3(2H)-ones by pyrolysis of alkylsulfanylmethylene Meldrum's acid derivativesGordon A. Hunter,Hamish McNab J. Chem. Soc. Perkin Trans. 1 1995 1209
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Anna Zakaszewska,Ewelina Najda-Mocarska,S?awomir Makowiec New J. Chem. 2017 41 2479
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Andrey S. Ivanov Chem. Soc. Rev. 2008 37 789
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Parvaneh Dastoorani,Mohammad A. Khalilzadeh,Fatemeh Khaleghi,Malek Taher Maghsoodlou,Werner Kaminsky,Ali Shokuhi Rad New J. Chem. 2019 43 6615
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6. Twisting and planarization in push–pull ethylenesPaul V. Bernhardt,Rainer Koch,Daniel W. J. Moloney,Majed Shtaiwi,Curt Wentrup J. Chem. Soc. Perkin Trans. 2 2002 515
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Inese Mieri?a,Elīna Peipi?a,Klaudija Ai?pure,Māra Jure New J. Chem. 2022 46 607
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8. Solvent-free synthesis of novel vanillidene derivatives of Meldrum's acid: biological evaluation, DNA and BSA binding studyNenad Jankovi?,Jovana Mu?kinja,Zoran Ratkovi?,Zorica Bugar?i?,Branislav Rankovi?,Marijana Kosani?,Sr?an Stefanovi? RSC Adv. 2016 6 39452
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9. Reactions of 5-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione with primary and secondary alkylaminesMoon-Kook Jeon,Kyongtae Kim J. Chem. Soc. Perkin Trans. 1 2000 3107
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Hamish McNab,Mark Morrow,Simon Parsons,David A. Shannon,Kirsti Withell Org. Biomol. Chem. 2009 7 4936
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Suzhou Senfeida Chemical Co., Ltd
(CAS:2033-24-1)2,2-Dimethyl-1,3-dioxane-4,6-dione
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Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:2033-24-1)2,2-Dimethyl-1,3-dioxane-4,6-dione
99% HPLC
1g